5-Methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol

• CAS No.: 63207-75-0
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 5-methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol
• InChI: InChI=1S/C12H20O2/c1-9-3-5-10(6-4-9)12(2)8-7-11(13)14-12/h3,10-11,13H,4-8H2,1-2H3
• InChI Key: SNDVMLDLXAKQKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(CC1)C2(CCC(O2)O)C

Description

5-Methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol is an organic compound with a complex structure that includes a cyclohexene ring and an oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol typically involves the reaction of 4-methylcyclohex-3-en-1-ol with an appropriate oxolane derivative under controlled conditions. The reaction may require the use of catalysts and specific temperature and pressure conditions to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

5-Methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific solvents, temperatures, and pH levels to achieve the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols .

Scientific Research Applications

5-Methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological systems.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol involves its interaction with specific molecular targets and pathways within biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-Methyl-5-(4-methylcyclohex-3-en-1-yl)oxolan-2-ol include:

• 6-Methyl-2-(4-methylcyclohex-3-en-1-yl)hepta-1,5-dien-4-ol
• 4-Methylcyclohex-3-en-1-ol
• 2-(4-Methylcyclohex-3-en-1-yl)propan-2-ol

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of the cyclohexene and oxolane rings, which imparts distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where these properties are advantageous .